1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one

• CAS No.: 743466-52-6
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one
• InChI: InChI=1S/C10H9N3O/c14-10-8-5-7-1-2-11-6-9(7)13(8)4-3-12-10/h1-2,5-6H,3-4H2,(H,12,14)
• InChI Key: IMAUOVMQPMLMAO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC3=C2C=NC=C3)C(=O)N1

Description

1,4,11-Triazatricyclo[74002,7]trideca-2(7),3,5,8-tetraen-10-one is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

The synthesis of 1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the tricyclic structure. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1,4,11-Triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include acids, bases, and solvents like dichloromethane or ethanol. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,4,11-Triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

1,4,11-Triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one can be compared with similar compounds such as:

• 11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.0,2,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• 8-oxa-3,5-diazatricyclo[7.4.0.0,2,7]trideca-1(13),2(7),3,9,11-pentaen-6-one

These compounds share similar tricyclic structures but differ in their functional groups and specific properties The uniqueness of 1,4,11-triazatricyclo[740